Cas no 1300091-93-3 (6-Methyl-3,6-diazabicyclo[3.2.0]heptane)

6-Methyl-3,6-diazabicyclo[3.2.0]heptane structure
1300091-93-3 structure
Product Name:6-Methyl-3,6-diazabicyclo[3.2.0]heptane
CAS No:1300091-93-3
MF:C6H12N2
MW:112.172881126404
MDL:MFCD23106413
CID:3163942
PubChem ID:66846182
Update Time:2025-04-21

6-Methyl-3,6-diazabicyclo[3.2.0]heptane Chemical and Physical Properties

Names and Identifiers

    • 6-Methyl-3,6-diazabicyclo[3.2.0]heptane
    • 3,6-Diazabicyclo[3.2.0]heptane, 6-methyl-
    • CS-0046643
    • (1S,5R)-6-Methyl-3,6-diazabicyclo[3.2.0]heptane, bis(trifluoroacetic acid)
    • SB10802
    • SCHEMBL927684
    • AKOS023400476
    • SB10800
    • SB10809
    • AS-51883
    • PB37657
    • P13821
    • MFCD23106413
    • 1300091-93-3
    • MDL: MFCD23106413
    • Inchi: 1S/C6H12N2/c1-8-4-5-2-7-3-6(5)8/h5-7H,2-4H2,1H3
    • InChI Key: ACXCQTFLEBVHNU-UHFFFAOYSA-N
    • SMILES: N1(C)CC2CNCC12

Computed Properties

  • Exact Mass: 112.1
  • Monoisotopic Mass: 112.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3A^2
  • XLogP3: -0.3

6-Methyl-3,6-diazabicyclo[3.2.0]heptane Pricemore >>

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